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Compound of Interest

Compound Name: ME0328

Cat. No.: B608954 Get Quote

Effective immediately, all personnel must adhere to the following procedures for the safe

disposal of ME0328, a potent and selective PARP3 inhibitor. These guidelines are essential for

ensuring laboratory safety, environmental protection, and regulatory compliance.

As a compound utilized in drug development and scientific research, ME0328 and all materials

contaminated with it must be treated as hazardous chemical waste. Improper disposal can

pose risks to human health and the environment. This guide provides detailed, step-by-step

instructions for the proper handling and disposal of ME0328 in both solid and liquid forms.

Chemical and Physical Properties of ME0328
A clear understanding of the properties of ME0328 is fundamental to safe handling and

disposal. The following table summarizes key quantitative data for this compound.[1][2][3]
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Property Value

Chemical Formula C₁₉H₁₉N₃O₂

Molecular Weight 321.37 g/mol [1]

Appearance Powder[1]

CAS Number 1445251-22-8[1][2][3]

Solubility

DMSO: up to 75 mg/mL (with sonication)[1],

DMF: 12 mg/mL[2], Ethanol: 0.2 mg/mL[2],

Water: < 0.1 mg/mL (insoluble)[1]

Storage Temperature -20°C[2]

Experimental Protocols for Waste Generation
The following protocols outline common laboratory procedures that generate ME0328 waste.

Proper disposal procedures must be integrated into these workflows.

In Vitro Assays: Solutions of ME0328, typically prepared in solvents like DMSO, are used for

treating cell cultures. All materials that come into contact with ME0328, including pipette tips,

cell culture plates, and media, are considered contaminated and must be disposed of as

hazardous waste.

Preparation of Stock Solutions: The process of weighing solid ME0328 and dissolving it in a

solvent generates contaminated materials such as weighing paper, spatulas, and centrifuge

tubes. These items must be collected for hazardous waste disposal.

Step-by-Step Disposal Procedures
Adherence to a strict disposal protocol is mandatory to mitigate risks associated with ME0328.

1. Waste Segregation:

Solid Waste: Collect all solid materials contaminated with ME0328, such as unused powder,

gloves, weighing boats, and pipette tips, in a designated, leak-proof hazardous waste

container.
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Liquid Waste: Collect all liquid waste containing ME0328, including stock solutions and cell

culture media, in a separate, clearly labeled, and chemically compatible hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Container Selection and Labeling:

Use only containers approved for hazardous chemical waste. These should be in good

condition, with secure, tight-fitting lids.

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "ME0328," and the primary solvent (e.g., "ME0328 in DMSO"). The date of

initial waste accumulation must also be recorded on the label.

3. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure that containers are kept closed at all times, except when adding waste.

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste in a satellite accumulation area.

4. Final Disposal:

Once a waste container is full, or if waste has been accumulated for the maximum allowable

time per institutional guidelines, arrange for pickup by your institution's certified hazardous

waste management vendor.

Never dispose of ME0328, or any materials contaminated with it, down the drain or in the

regular trash.[1]

ME0328 Disposal Workflow
The following diagram illustrates the proper workflow for the disposal of ME0328 waste.
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Caption: Workflow for the safe disposal of ME0328 waste.

By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of ME0328, fostering a secure laboratory

environment and upholding their commitment to environmental responsibility. For any questions

or clarification, please contact your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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